1-(2-Chlorophenyl)-3-(2-cyclohexyl-2-hydroxyethyl)urea

• IUPAC Name: 1-(2-chlorophenyl)-3-(2-cyclohexyl-2-hydroxyethyl)urea
• InChI: InChI=1S/C15H21ClN2O2/c16-12-8-4-5-9-13(12)18-15(20)17-10-14(19)11-6-2-1-3-7-11/h4-5,8-9,11,14,19H,1-3,6-7,10H2,(H2,17,18,20)
• InChI Key: KEIBYKHLQFZYKO-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(CNC(=O)NC2=CC=CC=C2Cl)O
• Molecular Formula: C15H21ClN2O2
• Molecular Weight: 296.79 g/mol

Description

1-(2-Chlorophenyl)-3-(2-cyclohexyl-2-hydroxyethyl)urea, also known as DCPHU, is a chemical compound that has been the subject of scientific research in recent years. This compound has been found to have potential applications in the field of medicine, particularly in the treatment of cancer and other diseases. In

Scientific Research Applications

Urease Inhibitors and Medical Applications

Urease Inhibitors for Gastric and Urinary Tract Infections : Urease is an enzyme involved in infections caused by Helicobacter pylori in the gastric tract and Proteus species in the urinary tract. Research on urease inhibitors, including urea derivatives, has highlighted their potential as drugs for treating these infections. Despite the clinical use of acetohydroxamic acid, a known urease inhibitor, the search for new inhibitors with fewer side effects continues. This research underscores the importance of urea derivatives in developing alternative treatments for infections linked to urease activity (Kosikowska & Berlicki, 2011).

Biosensors and Diagnostic Applications

Urea Biosensors : Urea biosensors utilize enzyme urease for detecting and quantifying urea concentrations. Such biosensors have applications in medical diagnostics, environmental monitoring, and the food industry, highlighting the role of urea and its derivatives in developing sensitive and specific detection methods for urea concentration in various samples (Botewad et al., 2021).

Environmental and Industrial Applications

Urea in Environmental Chemistry : Studies have explored the environmental presence and impact of ethyl carbamate (urethane), a compound related to urea, in foods and beverages. These investigations shed light on the mechanisms of ethyl carbamate formation, its potential health risks, and strategies for reducing its levels, thereby highlighting the environmental and health implications of urea derivatives (Weber & Sharypov, 2009).

Urea as a Hydrogen Carrier : The potential of urea as a hydrogen carrier for fuel cells has been examined, emphasizing its advantages such as non-toxicity, stability, and ease of transport and storage. This research suggests the feasibility of using urea for sustainable energy supply, highlighting the innovative applications of urea derivatives in energy storage and production (Rollinson et al., 2011).